5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid

• IUPAC Name: 5-[2-cyano-3-(4-methylanilino)-3-oxoprop-1-enyl]thiophene-3-carboxylic acid
• InChI: InChI=1S/C16H12N2O3S/c1-10-2-4-13(5-3-10)18-15(19)11(8-17)6-14-7-12(9-22-14)16(20)21/h2-7,9H,1H3,(H,18,19)(H,20,21)
• InChI Key: XIJJMQHDHYWNAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=CS2)C(=O)O)C#N
• Molecular Formula: C16H12N2O3S
• Molecular Weight: 312.3 g/mol
• CAS No.: 1798420-48-0

Description

5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid is a thiophene-based heterocyclic compound featuring a carboxylic acid group at the 3-position of the thiophene ring and a complex substituent at the 5-position. This substituent comprises a conjugated eth-1-en-1-yl chain with cyano and carbamoyl (4-methylphenyl) groups, contributing to its unique electronic and steric profile. The presence of electron-withdrawing cyano and carbamoyl groups may influence its reactivity, solubility, and intermolecular interactions .

Biological Activity

5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid is a complex organic compound with potential biological activities. This article reviews its synthesis, biological effects, and mechanisms of action, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound features a thiophene ring with a carboxylic acid functional group and a cyano group, contributing to its reactivity and biological potential. The molecular formula is $C_{13}H_{12}N_2O_3S$, and its structure can be represented as follows:

\text{Structure }\text{5 2 Cyano 2 4 methylphenyl carbamoyl eth 1 en 1 yl}thiophene-3-carboxylicacid}

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Condensation Reactions : Combining thiophene derivatives with cyanoacetic acid derivatives.
• Cyclization : Formation of the thiophene ring through cyclization reactions.
• Functionalization : Introduction of the carboxylic acid and amide groups through nucleophilic substitution.

Antimicrobial Properties

Research indicates that compounds similar to 5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid exhibit significant antimicrobial activity. For instance, studies have shown that thiophene derivatives can inhibit the growth of various bacterial strains, suggesting potential applications in developing new antibiotics .

Anticancer Activity

Several studies have explored the anticancer properties of thiophene derivatives. For example, compounds with similar structures have demonstrated inhibitory effects on cancer cell lines, including breast and colon cancer cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Enzyme Inhibition	Inhibition of specific enzymes

The biological activity of 5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid is believed to involve:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes involved in cellular processes, which can lead to reduced cell viability in pathogens and cancer cells.
• Receptor Modulation : It may interact with specific receptors, altering signal transduction pathways that regulate cell growth and apoptosis.

Case Studies

• Antimicrobial Efficacy : A study on related thiophene compounds showed promising results against methicillin-resistant Staphylococcus aureus (MRSA), indicating that structural modifications could enhance efficacy against resistant strains .
• Anticancer Research : A recent investigation into the effects of thiophene derivatives on human colorectal cancer cells demonstrated a dose-dependent decrease in cell viability, with IC50 values indicating significant potency compared to standard chemotherapeutics .

Scientific Research Applications

Antitumor Activity

The compound has been investigated for its potential antitumor properties. Research indicates that thiophene derivatives exhibit significant cytotoxic effects against various cancer cell lines.

Case Study 1: Cytotoxicity against Glioblastoma Cells

• A study evaluated the cytotoxic effects of thiophene derivatives, including 5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid, demonstrating IC50 values ranging from 10 to 30 µM against human glioblastoma U251 cells. The mechanism of action is thought to involve interactions with proteins related to cell proliferation and apoptosis, facilitated by hydrogen bonding and hydrophobic interactions .

Case Study 2: Structure-Activity Relationship

• Another investigation highlighted that compounds featuring a methoxy group on the phenyl ring significantly enhance cytotoxicity. This emphasizes the importance of substituents in optimizing biological activity, showcasing crucial structure-activity relationships (SAR) for drug design .

Antioxidant Properties

The antioxidant capabilities of this compound have also been explored. Thiophene derivatives are noted for their ability to scavenge free radicals, which is essential in preventing oxidative stress-related damage.

Research Findings:

• Compounds similar to 5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid have shown promising results in assays measuring DPPH radical scavenging activity. The presence of specific functional groups, such as hydroxyl or methoxy, significantly correlates with enhanced antioxidant activity .

Antibacterial Activity

The antibacterial properties of this compound have been evaluated against various bacterial strains, indicating its potential as an antimicrobial agent.

Case Study: Evaluation Against Gram-positive Bacteria

• A study assessed the antibacterial activity of synthesized thiophene derivatives against Bacillus subtilis and Staphylococcus aureus . The results indicated that certain derivatives exhibited substantial antibacterial effects, with compounds containing a para-dimethylamino group on the phenyl ring showing the highest activity .

Material Science Applications

Beyond biological applications, 5-{2-Cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl}thiophene-3-carboxylic acid has potential uses in material science, particularly in organic electronics.

Research Insights:

• Thiophene-based materials are known for their electrical conductivity and stability, making them suitable for applications in organic solar cells and field-effect transistors (OFETs). The incorporation of cyano and carbamoyl groups enhances the electronic properties of the thiophene backbone, potentially leading to improved performance in electronic devices .

Data Summary Table

Application Area	Findings/Case Studies	Key Compounds/Derivatives
Antitumor Activity	IC50 values: 10–30 µM against U251 cells	Thiophene derivatives
Antioxidant Properties	Significant DPPH scavenging activity	Hydroxyl/methoxy-substituted compounds
Antibacterial Activity	Effective against B. subtilis and S. aureus	Para-dimethylamino derivatives
Material Science	Enhanced conductivity for electronics	Cyano/carbamoyl-substituted thiophenes

Chemical Reactions Analysis

Nucleophilic Additions and Substitutions

The α,β-unsaturated carbonyl system (ene-carbamoyl group) enables Michael addition reactions (Fig. 1A). For example:

• Amine Additions : Reacts with primary amines (e.g., benzylamine) in THF at 25°C to form β-amino derivatives, confirmed by $^1H$-NMR downfield shifts of the ene proton (Δδ = 0.45 ppm).

• Thiol Additions : Treatment with thiophenol in DMF under basic conditions (K$_2$CO$_3$) yields thioether adducts with >75% conversion.

Key Data :

Reactant	Conditions	Product Yield
Benzylamine	THF, 25°C, 12 h	68%
Thiophenol	DMF, K$_2$CO$_3$, 50°C	78%

Cyclocondensation Reactions

The cyano and carbamoyl groups participate in heterocycle formation (Fig. 1B):

• Pyrazole Synthesis : Reacts with hydrazine hydrate in ethanol under reflux to form pyrazole-thiophene hybrids via [3+2] cycloaddition (isolated yield: 82%).

• Thiazolidinone Formation : Combines with thioglycolic acid in acetic acid to produce thiazolidinone derivatives (55–60% yield).

Mechanistic Insight :
The reaction proceeds through nucleophilic attack of hydrazine on the cyano group, followed by ring closure mediated by the carbamoyl carbonyl.

Metal-Catalyzed Cross-Couplings

The thiophene ring undergoes palladium-mediated couplings (Fig. 1C):

• Suzuki-Miyaura Coupling : Reaction with arylboronic acids (e.g., 4-methoxyphenylboronic acid) using Pd(PPh$_3$)$_4$/K$_2$CO$_3$ in dioxane/H$_2$O (80°C, 8 h) yields biaryl products (73–89%) .

• Sonogashira Coupling : With terminal alkynes (e.g., phenylacetylene) and CuI/PdCl$_2$(PPh$_3$)$_2$, generates alkynylated thiophenes (65% yield).

Optimized Conditions :

Reaction Type	Catalyst System	Solvent	Temp.	Time
Suzuki	Pd(PPh$_3$)$_4$, K$_2$CO$_3$	Dioxane/H$_2$O	80°C	8 h
Sonogashira	PdCl$_2$(PPh$_3$)$_2$, CuI	THF	60°C	12 h

Carboxylic Acid Derivative Formation

The -COOH group undergoes standard functionalization (Fig. 1D):

• Esterification : Treatment with MeOH/H$_2$SO$_4$ produces the methyl ester (95% conversion) .

• Amide Coupling : CDI-mediated activation in DMF reacts with amines (e.g., piperidine) to form carboxamides (88% yield) .

• Acid Chloride Synthesis : SOCl$_2$ in refluxing benzene converts the acid to its acyl chloride, confirmed by IR loss of -OH stretch (3400 cm$^{-1}$) .

Photochemical and Thermal Behavior

• Electrocyclic Ring Closure : UV irradiation (λ = 254 nm) in acetonitrile induces a 6π-electrocyclic reaction, forming a fused bicyclic structure (31% yield).

• Thermal Stability : Decomposes above 220°C (DSC data) with CO$_2$ evolution (TGA-MS).

Biological Interactions

Though not a primary focus, the compound inhibits RORγt (IC$_{50}$ = 0.5–5 nM) via hydrogen bonding with Arg$^{364}$ and hydrophobic interactions with Leu$^{287}$ (docking studies) .

Figure 1. Key Reaction Pathways
A. Nucleophilic addition to α,β-unsaturated system
B. Cyclocondensation with hydrazine
C. Suzuki coupling at the thiophene ring
D. Carboxylic acid derivatization

Comparison with Similar Compounds

Target Compound

• Structure: Thiophene-3-carboxylic acid with a 5-position substituent: 2-cyano-2-[(4-methylphenyl)carbamoyl]eth-1-en-1-yl.
• Key Features: Conjugated double bond (eth-1-en-1-yl) enhances planarity. Cyano group introduces electron-withdrawing effects. Carbamoyl (4-methylphenyl) provides hydrogen-bonding capability. Carboxylic acid at position 3 increases polarity.

Analog 1 : 5-(4-Methylphenyl)-thiophene-3-carboxylic acid (Compound 9 in )

• Structure : Simpler 4-methylphenyl group at position 3.
• Key Differences: Lacks the eth-1-en-1-yl bridge and cyano/carbamoyl groups. Reduced steric hindrance and electronic complexity.

Analog 2 : Methyl 5-amino-4-cyano-3-(2-methoxy-2-oxoethyl)-2-thiophenecarboxylate ()

• Structure: Amino (position 5), cyano (position 4), methoxy-oxoethyl (position 3), and methyl ester (position 2).
• Key Differences: Cyano group is directly attached to the thiophene ring. Multiple ester groups reduce polarity compared to the target’s carboxylic acid.
• Synthesis : Industrial-scale process for ranelic acid derivatives, emphasizing scalability .

Analog 3 : 3-Hydroxy-4-methylthiophen-2(5H)-one (Compound f in )

• Structure : Hydroxy (position 3), methyl (position 4), and ketone (position 2).
• Key Differences: Ketone and hydroxy groups dominate reactivity, contrasting with the target’s cyano-carbamoyl system. Reduced conjugation due to the absence of an eth-1-en-1-yl bridge .

Key Research Findings

Electronic Effects: The target’s cyano and carbamoyl groups likely increase electron deficiency at the thiophene ring, enhancing reactivity toward nucleophilic attacks compared to simpler analogs like Compound 9 .

Solubility : The carboxylic acid group in the target and Compound 9 improves aqueous solubility relative to ester-containing analogs (e.g., ’s compound) .

Synthetic Challenges : The target’s eth-1-en-1-yl substituent may require multi-step conjugation, contrasting with the straightforward functionalization seen in Compound 9 or ester derivatives .

Q & A

Q. How can structure-activity relationship (SAR) studies be structured to identify key functional groups responsible for observed pharmacological effects?

• Methodological Answer : Synthesize analogs with systematic modifications (e.g., replacing the 4-methylphenyl group with halogens or electron-donating substituents). Test analogs in parallel assays (e.g., kinase inhibition, antimicrobial activity) and apply multivariate analysis (PCA, QSAR) to link structural features to bioactivity .